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Compound of Interest

Compound Name: 4-Bromoisoquinolin-1-amine

Cat. No.: B1267284 Get Quote

Technical Guide: Physicochemical Properties of
4-Bromoisoquinolin-1-amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known and predicted physical

properties of 4-Bromoisoquinolin-1-amine, a heterocyclic amine of interest in medicinal

chemistry and materials science. The data presented herein is crucial for its handling,

characterization, and application in further research and development.

Core Physical Properties
The fundamental physical characteristics of 4-Bromoisoquinolin-1-amine are summarized in

the table below. These values are essential for predicting its behavior in various solvents, its

stability under different temperature conditions, and its potential for purification.
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Property Value Source

Molecular Formula C9H7BrN2 [1][2]

Molecular Weight 223.07 g/mol [1][2]

Melting Point 152-153 °C [1]

Boiling Point 343.9 ± 27.0 °C Predicted[1]

Density 1.649 ± 0.06 g/cm³ Predicted[1]

pKa 5.42 ± 0.31 Predicted[1]

Experimental Protocols for Physical Property
Determination
While specific experimental documentation for the determination of the physical properties of 4-
Bromoisoquinolin-1-amine is not readily available in the public domain, the following are

standard methodologies employed for such characterizations.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high-purity compound.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or digital melting point device)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (if the sample is not a fine powder)

Procedure:

Sample Preparation: A small amount of the crystalline 4-Bromoisoquinolin-1-amine is finely

ground, if necessary, and packed into a capillary tube to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a controlled rate. Initially, a rapid heating rate can be used

to approach the expected melting point. Within 20°C of the expected melting point, the

heating rate is reduced to 1-2°C per minute to ensure thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has transitioned to

a liquid is recorded as the end of the melting range.

Boiling Point Determination (Micro Method)
For determining the boiling point of small quantities of a substance, a micro boiling point

determination method is often used.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)

Rubber band or wire to attach the test tube and thermometer

Procedure:

Sample Preparation: A small amount of 4-Bromoisoquinolin-1-amine is placed in the small

test tube. A capillary tube is placed inside the test tube with its open end down.

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is immersed

in a heating bath. The top of the test tube should be above the level of the heating fluid.

Heating: The bath is heated gradually. As the temperature rises, air trapped in the capillary

tube will expand and bubble out.
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Observation: Heating is continued until a steady stream of bubbles emerges from the

capillary tube. The heat is then removed, and the bath is allowed to cool slowly. The

temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Workflow for Physicochemical Characterization
The following diagram illustrates a generalized workflow for the characterization of a novel

chemical entity's physical properties.
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General Workflow for Physical Property Characterization
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Caption: A generalized workflow for the synthesis, purification, and physicochemical

characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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